Cas no 69409-37-6 (Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester)
69409-37-6 structure
Product Name:Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
CAS No:69409-37-6
MF:C7H6FN3S
MW:183.206042766571
CID:1736720
Update Time:2024-11-27
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
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- Inchi： 1S/C7H6FN3S/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,10-11H2
- InChI Key： MANHFBGOUCDSQL-UHFFFAOYSA-N
- SMILES： S(C1=CC(N)=C(N)C=C1F)C#N
Computed Properties
- Exact Mass: 183.02678
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 339.6±42.0 °C(Predicted)
- PSA: 75.83
- pka: 2.74±0.10(Predicted)
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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